5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-[3-(trifluoromethyl)phenyl]pyrimidine

• Molecular Formula: C22H13F3N8
• Molecular Weight: 446.4 g/mol
• IUPAC Name: 5-(1-phenyltetrazol-5-yl)-2-pyrazin-2-yl-4-[3-(trifluoromethyl)phenyl]pyrimidine
• InChI: InChI=1S/C22H13F3N8/c23-22(24,25)15-6-4-5-14(11-15)19-17(12-28-20(29-19)18-13-26-9-10-27-18)21-30-31-32-33(21)16-7-2-1-3-8-16/h1-13H
• InChI Key: QVWCTMGMPKIYFG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C(=NN=N2)C3=CN=C(N=C3C4=CC(=CC=C4)C(F)(F)F)C5=NC=CN=C5

Description

5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-[3-(trifluoromethyl)phenyl]pyrimidine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-[3-(trifluoromethyl)phenyl]pyrimidine is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes and proteins that are involved in cancer cell growth and inflammation. It also has the potential to cross the blood-brain barrier, making it a promising treatment for neurological disorders.
Biochemical and physiological effects:
Studies have shown that 5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-[3-(trifluoromethyl)phenyl]pyrimidine has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation. It also has the potential to improve cognitive function and memory in neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-[3-(trifluoromethyl)phenyl]pyrimidine in lab experiments is its potential as a treatment for various diseases. It has shown promising results in inhibiting cancer cell growth, reducing inflammation, and improving cognitive function. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on 5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-[3-(trifluoromethyl)phenyl]pyrimidine. One direction is to further study its mechanism of action to optimize its use in lab experiments. Another direction is to study its potential as a treatment for other diseases, such as neurological disorders and autoimmune diseases. Additionally, research can be done to optimize the synthesis method of this compound to improve its efficiency and yield.

Synthesis Methods

5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-[3-(trifluoromethyl)phenyl]pyrimidine can be synthesized using various methods. One of the methods involves the reaction of 2-chloro-4-(3-trifluoromethylphenyl)pyrimidine with 1-phenyl-1H-tetrazole-5-thiol in the presence of a base. Another method involves the reaction of 2-chloro-4-(3-trifluoromethylphenyl)pyrimidine with 5-aminopyrazine-2-carbonitrile in the presence of a base. Both methods result in the formation of the desired compound.

Scientific Research Applications

The compound 5-(1-phenyl-1H-tetraazol-5-yl)-2-(2-pyrazinyl)-4-[3-(trifluoromethyl)phenyl]pyrimidine has potential applications in various fields of scientific research. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its anti-inflammatory properties and has shown potential as a treatment for inflammatory diseases. Additionally, it has been studied for its potential as a treatment for neurological disorders such as Alzheimer's disease.